5-(chloromethyl)-1,2-dihydro-4H-pyrrolo[3,2,1-ij]quinolin-4-one

• IUPAC Name: 10-(chloromethyl)-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12),9-tetraen-11-one
• InChI: InChI=1S/C12H10ClNO/c13-7-10-6-9-3-1-2-8-4-5-14(11(8)9)12(10)15/h1-3,6H,4-5,7H2
• InChI Key: JSBNIUVFFXBMMU-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C3=C(C=CC=C31)C=C(C2=O)CCl
• Molecular Formula: C12H10ClNO
• DSSTOX Substance ID: DTXSID901175043
• Molecular Weight: 219.66 g/mol
• CAS RN: 885954-18-7

Description

“5-(chloromethyl)-1,2-dihydro-4H-pyrrolo[3,2,1-ij]quinolin-4-one” is a quinoline-based compound. Quinolines are nitrogen-containing bicyclic compounds that are widely found throughout nature in various forms. They are utilized in the areas of medicine, food, catalysts, dyes, materials, refineries, electronics, etc.

Synthesis Analysis

The synthesis of quinoline derivatives often involves ring-closing reactions. Such reactions often install a hydroxyl group (an –OH functional group) on the carbon across from the ring nitrogen (i.e., the C-4 positions). An example of such a synthesis is the Camps cyclization.

Molecular Structure Analysis

Quinoline derivatives can adapt their molecular structures with different ligands for applications in various fields such as pharmacy, medicine, physics, and engineering. The compounds were synthesized and characterized by infrared spectroscopy, 1H and 13C NMR, and melting point.

Chemical Reactions Analysis

The reaction of 5,6-dihydropyrrolo[3,2,1-ij]quinoline-1,2-diones with thiosemicarbazide gave the corresponding hydrazinocarbothioamides. The reaction of the latter with DMAD led to the target methyl 2-(4-oxo-2-(2-(2-oxo-5,6-dihydro-4H-pyrrolo[3,2,1-ij]quinolin-1(2H)-ylidene)hydrazineyl)thiazol-5(4H)-ylidene)acetates.

Future Directions

The development of dual inhibitors as new generation anticoagulants is an urgent problem. Based on the principles of molecular design, a series of compounds that combine in their structure fragments of pyrrolo[3,2,1-ij]quinolin-2-one and thiazole, connected through a hydrazine linker, were selected. These newly synthesized molecules could be good candidates for the development of lead compounds for use in medicinal chemistry.